![molecular formula C14H23N3O2 B1532030 tert-butyl (4-(1-methyl-1H-pyrrol-2-yl)pyrrolidin-3-yl)carbamate CAS No. 2098008-80-9](/img/structure/B1532030.png)
tert-butyl (4-(1-methyl-1H-pyrrol-2-yl)pyrrolidin-3-yl)carbamate
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Overview
Description
Tert-butyl (4-(1-methyl-1H-pyrrol-2-yl)pyrrolidin-3-yl)carbamate (TBPC) is a small molecule inhibitor of the enzyme acetylcholinesterase (AChE). It is commonly used in scientific research as a tool to study the enzyme's function and to investigate the effects of AChE inhibition on biochemical and physiological processes. TBPC is an organophosphate ester and is structurally similar to other AChE inhibitors such as physostigmine, tacrine, and galantamine.
Scientific Research Applications
Organic Synthesis and Catalysis
One study focuses on the synthesis of tert-butyl {1(S)-[(3R,4S,5S)-5-benzyl-4-hydroxy-2-oxo-3-pyrrolidinyl]-2-phenylethyl} -carbamate, showcasing its role in the development of complex organic molecules. This research highlights the compound's utility in synthesizing trisubstituted pyrrolidin-2-ones, which are valuable in creating a wide range of bioactive molecules (H. Weber et al., 1995).
Material Science
In material science, the study of hydrogen bonds between acidic protons from alkynes and amides and carbonyl oxygen atoms as acceptor partners is significant. This research explored the crystalline structure and electronic properties of tert-butyl (2S)-2-(prop-2-yn-1-ylcarbamoyl)pyrrolidine-1-carboxylate, contributing to the understanding of molecular interactions that are crucial in the design of advanced materials (P. Baillargeon et al., 2014).
Photocatalysis
Another area of application is photocatalysis, where tert-butyl ((perfluoropyridin-4-yl)oxy)carbamate was used in a photoredox-catalyzed amination of o-hydroxyarylenaminones. This work demonstrates the compound's utility in synthesizing 3-aminochromones, highlighting its potential in developing new photocatalytic reactions and materials (Zhi-Wei Wang et al., 2022).
Green Chemistry
The research on a metal-free catalytic system for the oxidation of benzylic methylenes and primary amines underlines the importance of developing environmentally friendly chemical processes. This study presents a green and efficient catalytic system that includes iodine–pyridine–tert-butylhydroperoxide, marking a step forward in sustainable chemistry practices (Jintang Zhang et al., 2009).
Properties
IUPAC Name |
tert-butyl N-[4-(1-methylpyrrol-2-yl)pyrrolidin-3-yl]carbamate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23N3O2/c1-14(2,3)19-13(18)16-11-9-15-8-10(11)12-6-5-7-17(12)4/h5-7,10-11,15H,8-9H2,1-4H3,(H,16,18) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZONFTNFBRJEDQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1CNCC1C2=CC=CN2C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23N3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.35 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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